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Compound of Interest

Compound Name: N-Ethylformamide

Cat. No.: B146923

N-Ethylformamide: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure,
synthesis, and characterization of N-Ethylformamide. All quantitative data is summarized in
structured tables for ease of reference. Detailed experimental methodologies are provided, and
key workflows are visualized using Graphviz diagrams.

Chemical Properties and Structure

N-Ethylformamide is a polar organic compound classified as a secondary amide. It is a
colorless to light yellow transparent liquid that is utilized as a versatile solvent and a chemical
intermediate in various industrial and pharmaceutical applications.[1][2] Its ability to participate
in hydrogen bonding influences its reactivity and interactions with other substances.

Structural Information

The structural details of N-Ethylformamide are fundamental to understanding its chemical
behavior. Key identifiers and representations are provided below.
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Chemical Structure and Identifiers for N-Ethylformamide

4 Key Identifiers h
Chemical Structure IUPAC Name N-Ethylformamide
Molecular Formula C3H7NO
CAS Number 627-45-2
SMILES CCNC=0
L INnChlKey | KERBAAIBDHEFDD-UHFFFAOYSA-N )

Click to download full resolution via product page

Caption: Chemical structure and key identifiers of N-Ethylformamide.

Physicochemical Properties

A summary of the key physicochemical properties of N-Ethylformamide is presented in the

table below.
Property Value Reference
Molecular Weight 73.09 g/mol [3]
Density 0.950 g/mL at 20 °C [3]
Boiling Point 202-204 °C [3]
Melting Point -78 °C (estimate) [4]
Flash Point 113 °C (closed cup) [3]
Refractive Index n20/D 1.432 [3]

Experimental Protocols

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b146923?utm_src=pdf-body-img
https://www.benchchem.com/product/b146923?utm_src=pdf-body
https://www.benchchem.com/product/b146923?utm_src=pdf-body
https://patents.google.com/patent/US5527963A/en
https://patents.google.com/patent/US5527963A/en
https://patents.google.com/patent/US5527963A/en
https://patents.google.com/patent/CN103012183A/en
https://patents.google.com/patent/US5527963A/en
https://patents.google.com/patent/US5527963A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This section details the methodologies for the synthesis, purification, and characterization of N-
Ethylformamide.

Synthesis of N-Ethylformamide

A common method for the synthesis of N-substituted formamides is the reaction of an amine
with a formylating agent. The following protocol is a generalized procedure based on the
reaction of ethylamine with a suitable formylating agent such as methyl formate or formic acid.

[51[6]
Reaction:

CH3CH2NHz2 + HCOOR - HCONHCH2CHs + ROH (where R = H, CHs, etc.)
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Workflow for the Synthesis of N-Ethylformamide

Gharge reactor with ethylamine and a formylating agent (e.g., methyl formateD

;

(Stir the mixture at a controlled temperature (e.g., 25-50 °CD

;

(Monitor reaction progress by TLC or GC)

Lpon completion

Guench the reaction (if necessary) and remove the solvent/byproducts under reduced pressura

;

(Purify the crude product by fractional distillatior)

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of N-Ethylformamide.
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Detailed Methodology:

e Reaction Setup: A round-bottom flask equipped with a magnetic stirrer, a dropping funnel,
and a reflux condenser is charged with ethylamine dissolved in a suitable solvent (or neat).

» Addition of Formylating Agent: The formylating agent (e.g., methyl formate or formic acid) is
added dropwise to the stirred solution of ethylamine. The reaction can be exothermic, so
cooling with an ice bath may be necessary to maintain the desired reaction temperature.

e Reaction Conditions: The reaction mixture is stirred at room temperature or gently heated to
drive the reaction to completion. The progress of the reaction can be monitored by
techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

o Work-up: Once the reaction is complete, any excess reactants and volatile byproducts are
removed under reduced pressure. If formic acid is used, a neutralization step with a mild
base may be required.

 Purification: The crude N-Ethylformamide is purified by fractional distillation under reduced
pressure to obtain the final product with high purity.

Purification of N-Ethylformamide

For commercially available or synthesized N-Ethylformamide, purification is typically achieved
through distillation.

Methodology:

« Initial Assessment: An initial assessment of the purity can be performed using techniques like
Gas Chromatography (GC) or Infrared (IR) spectroscopy.

« Distillation: If impurities are detected, the N-Ethylformamide is subjected to fractional
distillation. The main fraction is collected at its boiling point (202-204 °C at atmospheric
pressure). For heat-sensitive impurities, distillation under reduced pressure is recommended.

o Purity Verification: The purity of the collected fraction should be verified using analytical
techniques such as GC or NMR spectroscopy.
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Spectroscopic Characterization

IH NMR and 13C NMR spectroscopy are essential for confirming the structure of N-
Ethylformamide.

IH NMR Spectroscopy Protocol:

e Sample Preparation: A small amount of purified N-Ethylformamide is dissolved in a
deuterated solvent (e.g., CDCIs, D20, or DMSO-ds). A typical concentration is 5-25 mg of
sample in 0.5-0.7 mL of solvent.

o Data Acquisition: The *H NMR spectrum is acquired on a standard NMR spectrometer (e.g.,
300 or 500 MHz).

o Data Analysis: The chemical shifts, multiplicities, and integrals of the peaks are analyzed to
confirm the presence of the ethyl and formyl protons.

FT-IR spectroscopy is used to identify the functional groups present in N-Ethylformamide.
FT-IR Spectroscopy Protocol:

o Sample Preparation: A thin film of the liquid sample is placed between two salt plates (e.g.,
NacCl or KBr), or the spectrum is recorded using an Attenuated Total Reflectance (ATR)
accessory.

» Data Acquisition: The IR spectrum is recorded over the standard mid-IR range (typically
4000-400 cm™1).

» Data Analysis: The spectrum is analyzed for characteristic absorption bands, such as the N-
H stretch, C=0 stretch (amide | band), and N-H bend (amide Il band).
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Workflow for Purification and Characterization of N-Ethylformamide

Crude N-Ethylformamide

(Purification by Fractional Distillatior)
(Purity Assessment (GC))

urity Confirmed

(Spectroscopic Characterizatior)
(NMR Spectroscopy (1H, 130)) FT-IR Spectroscopa

(Structure Confirmation)

Pure, Characterized N-Ethylformamide
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Caption: General workflow for the purification and characterization of N-Ethylformamide.
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Safety and Handling

N-Ethylformamide is a combustible liquid and should be handled with appropriate safety
precautions. It can cause skin and serious eye irritation.

Personal Protective Equipment (PPE):

o Eye Protection: Safety glasses with side-shields or chemical goggles.

e Hand Protection: Compatible chemical-resistant gloves.

» Skin and Body Protection: Lab coat and appropriate protective clothing.
Handling and Storage:

o Keep away from heat, sparks, open flames, and hot surfaces.

» Store in a well-ventilated place. Keep cool.

o Keep container tightly closed.

Applications

N-Ethylformamide is an important organic chemical raw material and intermediate. Its primary
applications include:

e Solvent: It is a good organic solvent used in drug synthesis, fiber spinning, and for
photographic chemicals.[4]

o Chemical Intermediate: It is used in the production of pharmaceuticals, dyestuffs, and spices.

[2]14]

» Electrolysis and Electroplating: It finds use in the electrolysis and electroplating industries.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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